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2-[3-Cyano-6-(4-methoxyphenyl)-4-(trifluoromethyl)pyridin-2-yl]sulfanyl-N-(3,4,5-trimethoxyphenyl)acetamide 2-[3-Cyano-6-(4-methoxyphenyl)-4-(trifluoromethyl)pyridin-2-yl]sulfanyl-N-(3,4,5-trimethoxyphenyl)acetamide
Brand Name: Vulcanchem
CAS No.: 625377-98-2
VCID: VC0460665
InChI: InChI=1S/C25H22F3N3O5S/c1-33-16-7-5-14(6-8-16)19-11-18(25(26,27)28)17(12-29)24(31-19)37-13-22(32)30-15-9-20(34-2)23(36-4)21(10-15)35-3/h5-11H,13H2,1-4H3,(H,30,32)
SMILES: COC1=CC=C(C=C1)C2=NC(=C(C(=C2)C(F)(F)F)C#N)SCC(=O)NC3=CC(=C(C(=C3)OC)OC)OC
Molecular Formula: C25H22F3N3O5S
Molecular Weight: 533.5g/mol

2-[3-Cyano-6-(4-methoxyphenyl)-4-(trifluoromethyl)pyridin-2-yl]sulfanyl-N-(3,4,5-trimethoxyphenyl)acetamide

CAS No.: 625377-98-2

Main Products

VCID: VC0460665

Molecular Formula: C25H22F3N3O5S

Molecular Weight: 533.5g/mol

2-[3-Cyano-6-(4-methoxyphenyl)-4-(trifluoromethyl)pyridin-2-yl]sulfanyl-N-(3,4,5-trimethoxyphenyl)acetamide - 625377-98-2

CAS No. 625377-98-2
Product Name 2-[3-Cyano-6-(4-methoxyphenyl)-4-(trifluoromethyl)pyridin-2-yl]sulfanyl-N-(3,4,5-trimethoxyphenyl)acetamide
Molecular Formula C25H22F3N3O5S
Molecular Weight 533.5g/mol
IUPAC Name 2-[3-cyano-6-(4-methoxyphenyl)-4-(trifluoromethyl)pyridin-2-yl]sulfanyl-N-(3,4,5-trimethoxyphenyl)acetamide
Standard InChI InChI=1S/C25H22F3N3O5S/c1-33-16-7-5-14(6-8-16)19-11-18(25(26,27)28)17(12-29)24(31-19)37-13-22(32)30-15-9-20(34-2)23(36-4)21(10-15)35-3/h5-11H,13H2,1-4H3,(H,30,32)
Standard InChIKey FQQBPWJOSJVYNR-UHFFFAOYSA-N
SMILES COC1=CC=C(C=C1)C2=NC(=C(C(=C2)C(F)(F)F)C#N)SCC(=O)NC3=CC(=C(C(=C3)OC)OC)OC
Canonical SMILES COC1=CC=C(C=C1)C2=NC(=C(C(=C2)C(F)(F)F)C#N)SCC(=O)NC3=CC(=C(C(=C3)OC)OC)OC
PubChem Compound 1005447
Last Modified Nov 13 2021
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